Cas no 1246210-02-5 (1,1-difluoro-4-isocyanato-cyclohexane)

• Product Name: 1,1-difluoro-4-isocyanato-cyclohexane
• CAS No: 1246210-02-5
• MF: C₇H₉F₂NO
• MW: 161.149268865585
• MDL: MFCD24229585
• CID: 4580264
• PubChem ID: 59496539
• Update Time: 2025-11-02

1,1-difluoro-4-isocyanato-cyclohexane Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-4-isocyanatocyclohexane
• 1,1-difluoro-4-isocyanato-cyclohexane

• MDL： MFCD24229585
• Inchi： 1S/C7H9F2NO/c8-7(9)3-1-6(2-4-7)10-5-11/h6H,1-4H2
• InChI Key： DMMOKMVFVOULFR-UHFFFAOYSA-N
• SMILES： C1(F)(F)CCC(N=C=O)CC1

Computed Properties

• Exact Mass: 161.06522023g/mol
• Monoisotopic Mass: 161.06522023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Cyclohexyl halides

Additional information on 1,1-difluoro-4-isocyanato-cyclohexane

1,1-Difluoro-4-isocyanato-cyclohexane (CAS No. 1246210-02-5): A Versatile Fluorinated Cyclohexane Derivative

1,1-Difluoro-4-isocyanato-cyclohexane (CAS No. 1246210-02-5) is a fluorinated cyclohexane derivative that has gained significant attention in recent years due to its unique chemical properties and wide range of applications. This compound, characterized by its difluoro and isocyanato functional groups, offers exceptional reactivity and stability, making it a valuable building block in organic synthesis and material science.

The growing demand for fluorinated compounds in pharmaceuticals, agrochemicals, and advanced materials has positioned 1,1-difluoro-4-isocyanato-cyclohexane as a compound of interest. Researchers and industry professionals are increasingly exploring its potential, particularly in the development of novel fluorinated polymers and specialty chemicals. Its unique combination of fluorine atoms and reactive isocyanate group enables the creation of materials with enhanced thermal stability, chemical resistance, and surface properties.

One of the most significant applications of 1,1-difluoro-4-isocyanato-cyclohexane is in the synthesis of high-performance coatings. The compound's ability to form strong covalent bonds with various substrates makes it ideal for creating durable, weather-resistant surfaces. Recent studies have shown promising results in using this compound to develop low-surface-energy coatings with exceptional water and oil repellency, a property highly sought after in automotive and aerospace industries.

The pharmaceutical industry has also shown interest in CAS 1246210-02-5 as a potential intermediate for drug development. The presence of fluorine atoms can significantly alter the biological activity, metabolic stability, and membrane permeability of pharmaceutical compounds. Researchers are investigating its use in creating fluorinated bioactive molecules that could lead to more effective medications with fewer side effects.

In material science, 1,1-difluoro-4-isocyanato-cyclohexane is being explored for the development of advanced polyurethane materials. The compound's rigid cyclohexane ring structure combined with fluorine atoms contributes to the formation of polymers with exceptional mechanical strength and chemical resistance. These materials find applications in everything from medical devices to high-performance adhesives.

The synthesis and handling of 1,1-difluoro-4-isocyanato-cyclohexane require specialized knowledge and equipment. Proper safety measures must be observed when working with isocyanate compounds, including the use of appropriate personal protective equipment and well-ventilated workspaces. The compound's stability and reactivity can be precisely controlled through careful manipulation of reaction conditions, making it a versatile tool for synthetic chemists.

Environmental considerations are increasingly important in the use of fluorinated compounds. 1,1-Difluoro-4-isocyanato-cyclohexane offers advantages in this regard, as its structure allows for more efficient utilization and potentially lower environmental impact compared to some traditional fluorinated compounds. Researchers are actively working on green chemistry approaches to further improve the sustainability profile of this and related compounds.

The market for fluorinated isocyanates like 1,1-difluoro-4-isocyanato-cyclohexane is expected to grow significantly in the coming years. Industry analysts point to increasing demand from emerging technologies in electronics, energy storage, and specialty materials as key drivers of this growth. The compound's unique properties position it well to meet the evolving needs of these high-tech applications.

Recent advancements in analytical techniques have enabled more precise characterization of CAS 1246210-02-5 and its derivatives. Modern spectroscopic methods, including NMR and mass spectrometry, provide detailed insights into the compound's structure and reactivity. These tools are essential for quality control in industrial applications and for fundamental research exploring new uses for this versatile molecule.

For researchers and manufacturers working with 1,1-difluoro-4-isocyanato-cyclohexane, understanding its storage requirements is crucial. The compound should be kept in tightly sealed containers under inert atmosphere to maintain its stability and prevent moisture absorption. Proper storage conditions ensure consistent performance in subsequent reactions and applications.

The future of 1,1-difluoro-4-isocyanato-cyclohexane looks promising, with ongoing research uncovering new potential applications. From advanced materials to pharmaceutical intermediates, this compound continues to demonstrate its value across multiple scientific and industrial domains. As synthetic methods improve and our understanding of fluorinated compounds deepens, we can expect to see even more innovative uses for this remarkable molecule.